Cas no 2413885-82-0 (benzyl(pent-4-en-2-yl)amine hydrochloride)

• Product Name: benzyl(pent-4-en-2-yl)amine hydrochloride
• CAS No: 2413885-82-0
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• MDL: MFCD32663259
• CID: 5675928
• PubChem ID: 146050102
• Update Time: 2025-11-02

benzyl(pent-4-en-2-yl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26620813
• 2413885-82-0
• N-Benzylpent-4-en-2-amine;hydrochloride
• benzyl(pent-4-en-2-yl)amine hydrochloride

• MDL： MFCD32663259
• Inchi： 1S/C12H17N.ClH/c1-3-7-11(2)13-10-12-8-5-4-6-9-12;/h3-6,8-9,11,13H,1,7,10H2,2H3;1H
• InChI Key： BMNXKJBIIIKNNE-UHFFFAOYSA-N
• SMILES： Cl.N(CC1C=CC=CC=1)C(C)CC=C

Computed Properties

• Exact Mass: 211.1127773g/mol
• Monoisotopic Mass: 211.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on benzyl(pent-4-en-2-yl)amine hydrochloride

Benzyl(pent-4-en-2-yl)amine Hydrochloride (CAS No. 2413885-82-0): A Comprehensive Overview

Benzyl(pent-4-en-2-yl)amine hydrochloride (CAS No. 2413885-82-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique amine hydrochloride structure, is widely utilized in the synthesis of bioactive molecules and intermediates. Its molecular formula and structural features make it a valuable asset in modern synthetic chemistry, particularly in the development of novel therapeutic agents.

The benzyl(pent-4-en-2-yl)amine moiety is a key functional group in this compound, offering reactivity that is essential for various chemical transformations. Researchers often explore its potential in drug discovery and medicinal chemistry, where it serves as a building block for more complex molecules. The hydrochloride salt form enhances its stability and solubility, making it easier to handle in laboratory settings.

One of the most notable applications of benzyl(pent-4-en-2-yl)amine hydrochloride is in the field of neurological research. With the growing interest in neurodegenerative diseases such as Alzheimer's and Parkinson's, this compound has been investigated for its potential role in modulating neurotransmitter activity. Its structural similarity to certain neuroactive amines makes it a candidate for further study in this area.

In addition to its pharmaceutical applications, CAS No. 2413885-82-0 is also relevant in material science. Its reactive double bond in the pent-4-en-2-yl group allows for polymerization and cross-linking reactions, which are crucial in the development of advanced polymers and coatings. This versatility underscores its importance across multiple scientific disciplines.

The synthesis of benzyl(pent-4-en-2-yl)amine hydrochloride typically involves the reaction of benzylamine with pent-4-en-2-ol under controlled conditions, followed by hydrochlorination. This process is optimized to ensure high yield and purity, which are critical for research and industrial applications. Recent advancements in green chemistry have also explored more sustainable methods for its production, aligning with global trends toward environmentally friendly practices.

Market demand for benzyl(pent-4-en-2-yl)amine hydrochloride has been steadily increasing, driven by its expanding applications in pharmaceutical intermediates and specialty chemicals. Suppliers and manufacturers are focusing on scaling up production while maintaining stringent quality standards to meet the needs of researchers and industries worldwide.

For those seeking detailed information on CAS No. 2413885-82-0, it is essential to consult reliable sources such as chemical databases, peer-reviewed journals, and supplier catalogs. The compound's safety data sheets (SDS) provide crucial information on handling, storage, and disposal, ensuring compliance with regulatory requirements.

In summary, benzyl(pent-4-en-2-yl)amine hydrochloride (CAS No. 2413885-82-0) is a multifaceted compound with significant potential in both scientific research and industrial applications. Its unique chemical properties and broad utility make it a subject of ongoing interest, particularly in the context of drug development and advanced materials. As research continues to uncover new uses for this compound, its relevance in the chemical and pharmaceutical sectors is expected to grow even further.